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Compound of Interest

Compound Name:
cis-3-Aminocyclohexanecarboxylic

acid

Cat. No.: B1229652 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is a critical component of laboratory operations. This guide

provides essential safety and logistical information for the proper disposal of cis-3-
Aminocyclohexanecarboxylic acid, ensuring compliance with general laboratory safety

standards and minimizing environmental impact.

Summary of Safety and Disposal Information
The following table summarizes key data for cis-3-Aminocyclohexanecarboxylic acid,

offering a quick reference for safety and handling.
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Property Data Source(s)

Chemical Name

cis-3-

Aminocyclohexanecarboxylic

acid

N/A

CAS Number 16636-51-4 TCI Chemicals

Molecular Formula C7H13NO2 PubChem

Physical State Solid Fisher Scientific

Appearance White crystalline powder Chem-Impex

Hazard Classification (EC No

1272/2008)

Not a hazardous substance or

mixture.[1]
TCI Chemicals

GHS Hazard Statements

(PubChem)

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.[2]

PubChem

Personal Protective Equipment

(PPE)

Chemical safety goggles,

protective gloves (e.g., nitrile

rubber), lab coat, and

respiratory protection if dust is

generated.[3][4][5]

ChemicalBook, Fisher

Scientific

Primary Disposal Route

Collection as chemical waste

for disposal by a licensed

contractor. Do not dispose of

down the drain or in regular

trash.[1][6]

TCI Chemicals, American

Chemical Society

Experimental Protocol: Step-by-Step Disposal
Procedure
The following procedure outlines the recommended steps for the safe disposal of cis-3-
Aminocyclohexanecarboxylic acid from a laboratory setting. This protocol is based on

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/377167302_Multifunctional_zwitterionic_hydrogels_for_the_rapid_elimination_of_organic_and_inorganic_micropollutants_from_water
https://www.researchgate.net/post/What_is_the_proper_disposal_of_dansyl-substituted_amino_acids
https://www.researchgate.net/publication/41909924_Preparation_of_zwitterionic_hybrid_polymer_and_its_application_for_the_removal_of_heavy_metal_ions_from_water
https://pubmed.ncbi.nlm.nih.gov/3963181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10007035/
https://www.researchgate.net/publication/377167302_Multifunctional_zwitterionic_hydrogels_for_the_rapid_elimination_of_organic_and_inorganic_micropollutants_from_water
https://pubs.rsc.org/en/content/articlelanding/2019/gc/c9gc02243k
https://www.benchchem.com/product/b1229652?utm_src=pdf-body
https://www.benchchem.com/product/b1229652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


general chemical waste guidelines and should be adapted to comply with all local, regional,

and national regulations.[1][4]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the chemical, ensure you are wearing appropriate PPE, including a lab coat,
chemical safety goggles, and nitrile gloves.[3]
If there is a risk of generating dust, perform all handling within a fume hood or use a dust
mask or respirator.[1][5]
Ensure an eyewash station and safety shower are readily accessible.[1]

2. Waste Collection:

Collect waste cis-3-Aminocyclohexanecarboxylic acid in a designated, compatible, and
properly sealed waste container. The original product container is often a suitable choice.
The container must be made of a material that will not react with the chemical (e.g., high-
density polyethylene - HDPE).
Do not mix this waste with other waste streams, such as solvents or strong acids and bases,
to avoid unintended reactions.

3. Labeling of Waste Container:

Clearly label the waste container with the words "HAZARDOUS WASTE" (or as required by
your institution's waste management program), the full chemical name ("cis-3-
Aminocyclohexanecarboxylic acid"), and the approximate quantity of the waste.
Ensure the label is legible and securely attached to the container.

4. Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area.
The storage area should be away from incompatible materials.

5. Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.[1]
Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) if available.
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6. Spill and Emergency Procedures:

In case of a spill, avoid generating dust.[3]
For a small, dry spill, carefully sweep up the material and place it in the designated chemical
waste container.[4]
For a larger spill, or if you are unsure how to proceed, evacuate the area and contact your
institution's EHS or emergency response team.
In case of contact with skin or eyes, flush the affected area with copious amounts of water for
at least 15 minutes and seek medical attention.[1][5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for the proper disposal of

cis-3-Aminocyclohexanecarboxylic acid.
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Start: Disposal of
cis-3-Aminocyclohexanecarboxylic acid

1. Assess Hazards & Don PPE
(Goggles, Gloves, Lab Coat)

Spill Occurred?

Follow Spill Protocol:
- Avoid dust

- Sweep up carefully
- Place in waste container

Yes

2. Collect Solid Waste

No

3. Prepare Waste Container
- Use compatible container

- Do not mix with other wastes

4. Label Container
- 'HAZARDOUS WASTE'

- Chemical Name
- Quantity

5. Store Securely
- Designated waste area

- Well-ventilated

6. Final Disposal
- Contact EHS or licensed contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for cis-3-Aminocyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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